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Compound of Interest

Compound Name: 2-(2-Chlorophenyl)ethylamine

Cat. No.: B079778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

professional safety advice. Always consult the most current Safety Data Sheet (SDS) from your

supplier and adhere to all institutional and regulatory safety protocols before handling any

chemical.

Introduction
2-(2-Chlorophenyl)ethylamine is a substituted phenethylamine compound of interest to

researchers in medicinal chemistry and drug development. Its structure, featuring a chlorinated

phenyl ring, imparts specific chemical properties that make it a useful building block in the

synthesis of various target molecules. However, like many reactive organic compounds, it

presents potential hazards that necessitate careful handling and storage to ensure the safety of

laboratory personnel and the integrity of research. This guide provides an in-depth overview of

the safety considerations, handling procedures, and storage requirements for 2-(2-
chlorophenyl)ethylamine.

Physical and Chemical Properties
Proper handling and storage procedures are informed by the physical and chemical properties

of a substance. The following table summarizes the key properties of 2-(2-
chlorophenyl)ethylamine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b079778?utm_src=pdf-interest
https://www.benchchem.com/product/b079778?utm_src=pdf-body
https://www.benchchem.com/product/b079778?utm_src=pdf-body
https://www.benchchem.com/product/b079778?utm_src=pdf-body
https://www.benchchem.com/product/b079778?utm_src=pdf-body
https://www.benchchem.com/product/b079778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₈H₁₀ClN [1][2]

Molecular Weight 155.62 g/mol [1][2]

Appearance Clear, slightly yellow liquid [1]

Odor Amine-like [1]

Boiling Point 120 °C at 15 mmHg [1][2]

Density 1.106 g/cm³ at 25 °C [1][2]

Refractive Index n20/D 1.551 (lit.) [2]

Flash Point 109 °C (228.2 °F) - closed cup [2]

CAS Number 13078-80-3 [1][2]

Hazard Identification and Toxicological Information
While comprehensive toxicological data for 2-(2-chlorophenyl)ethylamine is not available, the

existing information indicates that it should be handled as a hazardous substance. The primary

hazards are associated with its corrosive and irritant properties.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemicalbook.com/ProductMSDSDetailCB0472566_EN.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/243736
https://www.chemicalbook.com/ProductMSDSDetailCB0472566_EN.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/243736
https://www.chemicalbook.com/ProductMSDSDetailCB0472566_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB0472566_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB0472566_EN.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/243736
https://www.chemicalbook.com/ProductMSDSDetailCB0472566_EN.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/243736
https://www.sigmaaldrich.com/KR/ko/product/aldrich/243736
https://www.sigmaaldrich.com/KR/ko/product/aldrich/243736
https://www.chemicalbook.com/ProductMSDSDetailCB0472566_EN.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/243736
https://www.benchchem.com/product/b079778?utm_src=pdf-body
https://www.chemicalbook.com/ProductMSDSDetailCB0472566_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Description Source(s)

Skin Contact
Causes severe skin burns and

irritation.
[3]

Eye Contact

Causes serious eye damage

and irritation. May cause

chemical conjunctivitis.

[1][3]

Inhalation

Causes respiratory tract

irritation. Can produce delayed

pulmonary edema.

[1]

Ingestion

May cause gastrointestinal

irritation with nausea, vomiting,

and diarrhea.

[1]

GHS Classification
Skin Corrosion/Irritation,

Category 1B
[2]

Note: The toxicological properties of this substance have not been fully investigated.[1] Effects

of exposure may be delayed.

Safety and Handling Protocols
Adherence to strict safety protocols is paramount when working with 2-(2-
chlorophenyl)ethylamine. The following section outlines detailed procedures for handling this

compound in a laboratory setting.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the planned experiment should be

conducted to determine the appropriate level of PPE. The following are minimum requirements:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene). Inspect

gloves for any signs of degradation or perforation before and during use.
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Skin and Body Protection: A lab coat or chemical-resistant apron must be worn. For larger

quantities or procedures with a higher risk of splashing, chemical-resistant coveralls may be

necessary. Ensure that legs and feet are covered with long pants and closed-toe shoes.

Respiratory Protection: All handling of 2-(2-chlorophenyl)ethylamine should be conducted

in a certified chemical fume hood to avoid inhalation of vapors. If a fume hood is not

available or if there is a risk of exceeding exposure limits, a properly fitted respirator with an

appropriate cartridge is required.

General Handling Procedures
Ventilation: Always handle 2-(2-chlorophenyl)ethylamine in a well-ventilated area,

preferably within a chemical fume hood.

Avoiding Contact: Take all necessary precautions to avoid direct contact with the skin, eyes,

and clothing.

Aerosol and Vapor Generation: Procedures that may generate aerosols or vapors should be

conducted with additional containment measures.

Hygiene Practices: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn. Do not eat, drink, or smoke in areas where this

chemical is handled or stored.

Quantity: Use the smallest amount of the chemical necessary for the experiment.

Experimental Workflow for Handling Liquid Reagents
The following diagram outlines a standard workflow for safely handling hazardous liquid

chemicals like 2-(2-chlorophenyl)ethylamine.
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Caption: Standard laboratory workflow for handling hazardous liquid chemicals.
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Storage and Stability
Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

Storage Aspect Recommendation Source(s)

Container
Store in a tightly closed

container.
[1]

Temperature Store in a cool, dry place. [1]

Ventilation Store in a well-ventilated area. [1]

Incompatible Substances

Store away from acids, acid

anhydrides, acid chlorides,

chloroformates, and strong

oxidizing agents.

[1]

Stability

Stable at room temperature in

closed containers under

normal storage and handling

conditions.

[1]

Hazardous Decomposition

Products

Hydrogen chloride, nitrogen

oxides, carbon monoxide,

carbon dioxide, and other

irritating and toxic fumes and

gases may be generated

during a fire.

[1]

Accidental Release and Emergency Procedures
In the event of an accidental release or exposure, prompt and appropriate action is critical.

Spill Response
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Caption: Emergency response workflow for a chemical spill.

Spill Cleanup Procedure:

Evacuate: Immediately evacuate the area of the spill.

Notify: Inform your supervisor and the institution's Environmental Health and Safety (EHS)

department.

Ventilate: Ensure the area is well-ventilated, if safe to do so.
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Containment: For small spills, and only if you are trained to do so, use an absorbent, non-

combustible material such as earth, sand, or vermiculite to contain the spill.

Cleanup: Carefully collect the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal.

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water.

First Aid Measures
The following diagram outlines the immediate first aid steps to be taken in case of exposure.

Medical attention should be sought immediately in all cases of exposure.

Skin Contact Eye Contact Inhalation Ingestion

Exposure Event

Remove Contaminated Clothing Immediately Flush with Water for 15 min Move to Fresh Air Rinse Mouth with Water

Flush with Plenty of Soap & Water for 15 min

Seek Immediate Medical Attention

Lift Upper & Lower Eyelids Give Artificial Respiration if Not Breathing Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: First aid response for exposure to 2-(2-chlorophenyl)ethylamine.

After Skin Contact: Immediately flush skin with plenty of soap and water for at least 15

minutes while removing contaminated clothing and shoes. Get medical aid immediately.[1]
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After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid immediately.[1]

After Inhalation: Remove from exposure to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid immediately.[1]

After Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse mouth and

drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.

Get medical aid immediately.[1]

Disposal Considerations
Chemical waste must be disposed of in accordance with all local, state, and federal

regulations. Contact your institution's EHS department for specific guidance on the disposal of

2-(2-chlorophenyl)ethylamine and any contaminated materials. Do not dispose of this

chemical down the drain.

Conclusion
2-(2-Chlorophenyl)ethylamine is a valuable research chemical that requires careful and

informed handling. By understanding its physical and chemical properties, potential hazards,

and by adhering to the stringent safety, handling, and storage protocols outlined in this guide,

researchers can minimize risks and ensure a safe laboratory environment. Always prioritize

safety and consult the appropriate resources before commencing any work with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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